Cas no 61979-84-8 (Hexanoic acid, 4-methyl-, butyl ester, (S)-)

Hexanoic acid, 4-methyl-, butyl ester, (S)- structure
61979-84-8 structure
Product Name:Hexanoic acid, 4-methyl-, butyl ester, (S)-
CAS No:61979-84-8
MF:C11H22O2
MW:186.291183948517
CID:1631302
Update Time:2024-08-30

Hexanoic acid, 4-methyl-, butyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 4-methyl-, butyl ester, (S)-
    • Hexanoic acid, 4-methyl-, butyl ester, (S)- (9CI)
    • Inchi: 1S/C11H22O2/c1-4-6-9-13-11(12)8-7-10(3)5-2/h10H,4-9H2,1-3H3/t10-/m0/s1
    • InChI Key: SNWUUSOYMVALAQ-JTQLQIEISA-N
    • SMILES: C(OCCCC)(=O)CC[C@@H](C)CC

Computed Properties

  • Exact Mass: 186.16206

Experimental Properties

  • Density: 0.870±0.06 g/cm3(Predicted)
  • Boiling Point: 214.2±8.0 °C(Predicted)
  • PSA: 26.3

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